Cas no 61413-47-6 (Ethanol, 2-[(aminomethyl)amino]-)

• Product Name: Ethanol, 2-[(aminomethyl)amino]-
• CAS No: 61413-47-6
• MF: C₃H₁₀N₂O
• MW: 90.1243004798889
• CID: 480442
• PubChem ID: 20220642
• Update Time: 2025-04-19

Ethanol, 2-[(aminomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(aminomethyl)amino]-
• 2-(aminomethylamino)ethanol
• DTXSID10603743
• 61413-47-6
• 2-[(Aminomethyl)amino]ethan-1-ol

• Inchi： 1S/C3H10N2O/c4-3-5-1-2-6/h5-6H,1-4H2
• InChI Key： NWTYCFFQLWYXHG-UHFFFAOYSA-N
• SMILES： OCCNCN

Computed Properties

• Exact Mass: 90.0794
• Monoisotopic Mass: 90.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28